FHLA protein
Description
The FHLA protein (Formate Hydrogenlyase Activator) is a transcriptional regulator in Escherichia coli that activates the formate hydrogenlyase (FHL) system under anaerobic conditions. This system catalyzes the conversion of formate into H₂ and CO₂, a critical metabolic pathway for energy production in the absence of oxygen .
Properties
CAS No. |
131689-36-6 |
|---|---|
Molecular Formula |
C17H18N2 |
Synonyms |
FHLA protein |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Regulatory Proteins
Transcriptional Activators in Two-Component Systems
FHLA shares structural homology with NIFA (nitrogen fixation activator) and NTRC (nitrogen regulatory protein C), which are part of two-component signal transduction systems.
Key Insight : While FHLA, NIFA, and NTRC all activate σ⁵⁴-dependent promoters, FHLA uniquely responds to formate instead of phosphorylation .
Formate-Responsive Proteins in Other Species
(a) FHL1 Isoforms in Humans
Key Insight : FHL1 isoforms (e.g., FHL1B, FHL1C) regulate skeletal muscle and cardiac development in zebrafish, contrasting with FHLA’s metabolic role in E. coli .
(b) Hydrogenase Activators in Enterobacter sp.
In Enterobacter sp. IIT-BT 08, FHLA homologs regulate hydrogen production via the FHL complex.
Ligand-Binding Proteins: Formate vs. Other Ligands
FHLA’s formate-binding specificity distinguishes it from other ligand-dependent regulators:
Mutation Analysis :
Hydrogen Production Optimization
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
